N-cyclopentyl-2-(5-(hydroxymethyl)-2-((4-(trifluoromethyl)benzyl)thio)-1H-imidazol-1-yl)acetamide

• IUPAC Name: N-cyclopentyl-2-[5-(hydroxymethyl)-2-[[4-(trifluoromethyl)phenyl]methylsulfanyl]imidazol-1-yl]acetamide
• InChI: InChI=1S/C19H22F3N3O2S/c20-19(21,22)14-7-5-13(6-8-14)12-28-18-23-9-16(11-26)25(18)10-17(27)24-15-3-1-2-4-15/h5-9,15,26H,1-4,10-12H2,(H,24,27)
• InChI Key: OFEXDCKDYQBUSX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)CN2C(=CN=C2SCC3=CC=C(C=C3)C(F)(F)F)CO
• Molecular Formula: C19H22F3N3O2S
• Molecular Weight: 413.5 g/mol

Description

N-cyclopentyl-2-(5-(hydroxymethyl)-2-((4-(trifluoromethyl)benzyl)thio)-1H-imidazol-1-yl)acetamide is a useful research compound. Its molecular formula is C19H22F3N3O2S and its molecular weight is 413.46. The purity is usually 95%.
BenchChem offers high-quality N-cyclopentyl-2-(5-(hydroxymethyl)-2-((4-(trifluoromethyl)benzyl)thio)-1H-imidazol-1-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cyclopentyl-2-(5-(hydroxymethyl)-2-((4-(trifluoromethyl)benzyl)thio)-1H-imidazol-1-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Research has focused on synthesizing compounds to explore their antibacterial and antifungal properties. For instance, studies on derivatives that incorporate benzimidazole or thiazole moieties have demonstrated significant antimicrobial activities, offering potential pathways for developing new antibiotics or antimicrobial agents (Kumaraswamy Gullapelli et al., 2014; Drashti G. Daraji et al., 2021).

Anticancer Activity

Several studies have synthesized novel compounds to evaluate their antitumor activities. By modifying the chemical structures, researchers aim to find effective treatments against various cancer cell lines. Compounds derived from benzimidazole and related heterocyclic frameworks have shown promising results in inhibiting tumor growth, highlighting the potential of these compounds in cancer therapy (L. Yurttaş et al., 2015; Sraa Abu-Melha, 2021).

Anti-inflammatory Activity

Investigations into compounds with potential anti-inflammatory effects have led to the discovery of several candidates that inhibit specific enzymes or biological pathways associated with inflammation. These findings support the development of new anti-inflammatory drugs, particularly for conditions where current treatments are inadequate or lead to adverse effects (S. Tariq et al., 2018).

Chemical Synthesis and Molecular Docking

The versatility of similar compounds in chemical synthesis and molecular docking studies underscores their importance in drug design and development. Through computational modeling and chemical modification, researchers can predict the biological activity and optimize the therapeutic potential of these compounds. This approach is critical for identifying new drugs and understanding their mechanisms of action at the molecular level (J. Schmeyers & G. Kaupp, 2002; Snehlata Yadav et al., 2017).